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Compound of Interest

Compound Name: 4-(Difluoromethyl)piperidine

CAS No.: 760958-13-2

Cat. No.: B1463297

Get Quote

From Physicochemical Properties to Medicinal Chemistry Applications

Executive Summary
This technical guide provides a comprehensive analysis of 4-(Difluoromethyl)piperidine, a

critical saturated heterocyclic building block in modern drug discovery. While its molecular

weight is a fundamental identifier, its value lies in the difluoromethyl (

) moiety, which functions as a lipophilic hydrogen bond donor.[1][2][3] This guide explores its
physicochemical profile, synthetic pathways (emphasizing safety with fluorinating reagents),
and its strategic role as a bioisostere for alcohols and thiols in lead optimization.

Part 1: Physicochemical Profile & Molecular Weight
Analysis[4]
Core Identifiers
The precise molecular weight is critical for stoichiometry in synthesis and for calculating Ligand

Efficiency (LE) in fragment-based drug design.
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Property Value Notes

IUPAC Name 4-(Difluoromethyl)piperidine

CAS Number 667436-82-4 (Free Base)
Hydrochloride salt is often

used for stability.[4]

Molecular Formula

Molecular Weight 135.16 g/mol
Calculated using standard

atomic weights.

Exact Mass 135.086 g/mol
Monoisotopic mass for HRMS

validation.

Heavy Atom Count 9
Relevant for Ligand Efficiency

(LE) metrics.

The "Fluorine Effect" on Physicochemical Properties
Replacing a methyl group (

) or a hydroxyl group (

) with a difluoromethyl group (

) alters the molecule's landscape significantly.

Lipophilicity (LogP): The

group is more lipophilic than

but less lipophilic than

. This modulation allows for fine-tuning of membrane permeability without incurring the
"metabolic tax" of highly lipophilic compounds.

Basicity (pKa): The electron-withdrawing nature of fluorine lowers the pKa of the piperidine

nitrogen compared to unsubstituted piperidine (pKa ~11.2).

Estimated pKa: ~9.8 – 10.2.[5]
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Impact: This reduction often improves solubility at physiological pH (7.4) while maintaining

sufficient basicity for receptor interactions.

Part 2: Synthetic Methodology & Safety Protocols
Retrosynthetic Analysis
The most robust route to 4-(difluoromethyl)piperidine involves the deoxofluorination of N-

protected piperidine-4-carbaldehyde.[4] Direct fluorination of the alkane is non-selective and

impractical.

Critical Safety Note: Deoxofluorination Reagents
Historically, DAST (Diethylaminosulfur trifluoride) was the standard reagent. However, DAST is

thermally unstable and can detonate upon heating.

Modern Recommendation: Use XtalFluor-E® or Deoxo-Fluor®.[4]

Why? XtalFluor-E is a crystalline salt that does not release free HF until activated and has a

significantly higher thermal decomposition threshold than DAST.[4][6]

Detailed Protocol: Synthesis via XtalFluor-E
Note: All steps must be performed in a fume hood due to HF generation potential.[4]

Step 1: Protection (if starting from piperidine-4-methanol) Ensure the amine is protected (e.g.,

Boc group) to prevent side reactions with the fluorinating agent.[4]

Step 2: Oxidation (Preparation of the Aldehyde)

Reagents:N-Boc-4-hydroxymethylpiperidine, Dess-Martin Periodinane (DMP).[4]

Conditions: DCM, 0°C to RT, 2h.

Outcome:N-Boc-piperidine-4-carbaldehyde.[4]

Step 3: Deoxofluorination (The Critical Step)
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Reagents:N-Boc-piperidine-4-carbaldehyde (1.0 eq), XtalFluor-E (1.2 eq), DBU (1.5 eq,

activator), TEA•3HF (catalytic promoter).

Solvent: Anhydrous DCM (Dichloromethane).

Procedure:

Charge a dry flask with XtalFluor-E and DCM under Nitrogen/Argon.

Add DBU and TEA•3HF at -78°C.[4]

Add the aldehyde dropwise.

Allow to warm to RT and stir for 12-16h.

Quench: Pour into saturated aqueous

(Caution: Gas evolution).

Step 4: Deprotection

Reagents: 4M HCl in Dioxane or TFA/DCM.

Outcome: 4-(Difluoromethyl)piperidine (isolated as HCl or TFA salt).[4]

Workflow Visualization

N-Boc-4-Hydroxymethyl
piperidine

Intermediate:
N-Boc-Aldehyde

Oxidation
(DMP or Swern) Protected Product:

N-Boc-4-CF2H-piperidine

Deoxofluorination
(XtalFluor-E + DBU) Final Product:

4-(Difluoromethyl)piperidine

Deprotection
(HCl/Dioxane)

SAFETY ALERT:
Avoid DAST if possible.

Use XtalFluor-E for stability.

Click to download full resolution via product page
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Caption: Step-by-step synthetic pathway emphasizing the transition from alcohol to

difluoromethyl via a safer deoxofluorination protocol.

Part 3: Medicinal Chemistry Applications[4][7][8][9]
[10][11]
The Bioisostere Strategy
The

group is a "Lipophilic Hydrogen Bond Donor."[1][3][7] This is a rare property in medicinal
chemistry.

H-Bond Donor: The

bond in

is polarized by the two fluorine atoms, allowing it to act as a weak hydrogen bond donor
(similar to how a thiol -SH acts).[3][4]

Metabolic Stability: Unlike a methyl group (

), which is prone to metabolic oxidation (P450 metabolism), the

bond is incredibly strong, blocking metabolic soft spots.

Comparative Analysis (Analogs)

Feature 4-Methylpiperidine
4-
(Difluoromethyl)pip
eridine

4-
(Trifluoromethyl)pi
peridine

Formula

MW ( g/mol ) 99.17 135.16 153.15

H-Bond Donor NH only NH + Weak C-H donor NH only

Lipophilicity Moderate High Very High

Metabolic Risk High (Oxidation) Low Very Low
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Logical Relationship: Bioisosterism

Difluoromethyl Group
(CF2H)

Modulates Lipophilicity
(Better Permeability)

Weak H-Bond Donor
(Receptor Binding)

Metabolic Blockade
(Longer Half-life)

Hydroxyl (-OH)
(Hydrophilic)

Bioisostere Replacement
(Improves PK)

Methyl (-CH3)
(Metabolically Labile)

Bioisostere Replacement
(Blocks Metabolism)

Click to download full resolution via product page

Caption: The strategic role of the difluoromethyl group in optimizing Pharmacokinetics (PK) and

binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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